Cas no 2013044-34-1 (4-(4,4-difluoropiperidin-1-yl)methylthiophene-2-carbaldehyde)

• Product Name: 4-(4,4-difluoropiperidin-1-yl)methylthiophene-2-carbaldehyde
• CAS No: 2013044-34-1
• MF: C₁₁H₁₃F₂NOS
• MW: 245.288828611374
• CID: 6081474
• PubChem ID: 165499628
• Update Time: 2024-01-10

4-(4,4-difluoropiperidin-1-yl)methylthiophene-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(4,4-difluoropiperidin-1-yl)methylthiophene-2-carbaldehyde
• 2013044-34-1
• EN300-1197008
• 4-[(4,4-difluoropiperidin-1-yl)methyl]thiophene-2-carbaldehyde

• Inchi： 1S/C11H13F2NOS/c12-11(13)1-3-14(4-2-11)6-9-5-10(7-15)16-8-9/h5,7-8H,1-4,6H2
• InChI Key： UPCWFBMLTJZDAH-UHFFFAOYSA-N
• SMILES： S1C(C=O)=CC(=C1)CN1CCC(CC1)(F)F

Computed Properties

• Exact Mass: 245.06859154g/mol
• Monoisotopic Mass: 245.06859154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 48.6Ų